Cas no 292621-54-6 (Benzene,1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro-)

• Product Name: Benzene,1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro-
• CAS No: 292621-54-6
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• CID: 253344
• PubChem ID: 17750851
• Update Time: 2025-04-19

Benzene,1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro-
• 1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluorobenzene
• 4-BROMO-2,3,5,6-TETRAFLUOROBENZYLCHLORIDE
• B176
• Benzene, 1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro-
• MFCD09037810
• DTXSID10590720
• AKOS005254967
• 292621-54-6
• FT-0617734

• Inchi： 1S/C7H2BrClF4/c8-3-6(12)4(10)2(1-9)5(11)7(3)13/h1H2
• InChI Key： FJKZGGKMTLJXGR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(CCl)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 275.89600
• Monoisotopic Mass: 275.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 215.0±35.0 °C at 760 mmHg
• Flash Point: 83.8±25.9 °C
• Refractive Index: 1.493
• PSA: 0.00000
• LogP: 3.74430
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Benzene,1-bromo-4-(chloromethyl)-2,3,5,6-tetrafluoro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)